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Compound of Interest

Compound Name: Propisochlor

Cat. No.: B166880 Get Quote

Ensuring the safe and compliant disposal of propisochlor is paramount for environmental

protection and laboratory safety. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals to manage propisochlor waste

effectively. Adherence to these protocols will help mitigate risks and ensure compliance with

regulatory standards.

Key Hazard and Disposal Information for
Propisochlor
For quick reference, the following table summarizes the primary hazards associated with

propisochlor and the recommended disposal considerations based on Safety Data Sheets

(SDS).
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Hazard Classification &
Statements

Pictograms
Precautionary & Disposal
Statements

Acute Toxicity (Dermal,

Category 4): H312 Harmful in

contact with skin.[1][2][3]

GHS07

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1][3]

Acute Toxicity (Oral, Category

4): H302 Harmful if swallowed.

[4][5]

GHS07

P270: Do not eat, drink or

smoke when using this

product.[4][5]

Serious Eye Irritation

(Category 2A): H319 Causes

serious eye irritation.[4][5]

GHS07

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

Hazardous to the Aquatic

Environment (Acute & Long-

term): H400 Very toxic to

aquatic life. H410 Very toxic to

aquatic life with long lasting

effects.[2][5]

GHS09

P273: Avoid release to the

environment.[5] P391: Collect

spillage.[5]

Flammable Liquid (Category

2): H225 Highly flammable

liquid and vapor (when in a

solvent like acetonitrile).[4]

GHS02

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.[4]

General Disposal: N/A

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[5] Contact a

professional waste disposal

service.[3]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/propisochlor-temppid160705003012.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propisochlor
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Propisochlor_1.htm
https://www.echemi.com/sds/propisochlor-temppid160705003012.html
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Propisochlor_1.htm
https://www.agilent.com/cs/library/msds/PST-5790A1000_NAEnglish.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13823%20English%20SDS%20US.pdf
https://www.agilent.com/cs/library/msds/PST-5790A1000_NAEnglish.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13823%20English%20SDS%20US.pdf
https://www.agilent.com/cs/library/msds/PST-5790A1000_NAEnglish.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13823%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13823%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Propisochlor
http://cdn.chemservice.com/product/msdsnew/External/English/N-13823%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13823%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13823%20English%20SDS%20US.pdf
https://www.agilent.com/cs/library/msds/PST-5790A1000_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-5790A1000_NAEnglish.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13823%20English%20SDS%20US.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Propisochlor_1.htm
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow these procedural steps to ensure the safe handling and disposal of propisochlor
waste.

Step 1: Pre-Disposal Planning and Waste Minimization
Review the Safety Data Sheet (SDS): Before handling propisochlor, thoroughly read the

SDS to understand its hazards, handling precautions, and emergency procedures.[1][4][5]

Purchase Accordingly: Procure only the amount of propisochlor necessary for your

immediate research needs to minimize surplus.[6]

Accurate Preparation: Mix only the required volume for your experiment to avoid generating

excess solutions.[6][7]

Step 2: Personal Protective Equipment (PPE) and
Engineering Controls

Wear Appropriate PPE: Always wear chemical-resistant gloves (e.g., nitrile), safety goggles

with side shields or a face shield, and a lab coat.[1][5] For operations with a risk of aerosol

formation, respiratory protection may be necessary.[1]

Use Ventilated Areas: Conduct all work with propisochlor in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of vapors.[1]

Step 3: Waste Collection and Storage
Designated Waste Container: Use a clearly labeled, non-reactive, and sealable container for

all propisochlor waste, including contaminated consumables (e.g., pipette tips, gloves).

Labeling: The waste container must be labeled "Hazardous Waste," with the full chemical

name "Propisochlor," and display the appropriate hazard pictograms (e.g., harmful,

environmental hazard).

Segregation: Do not mix propisochlor waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste management plan.

Secure Storage: Store the sealed waste container in a designated, secure, and well-

ventilated secondary containment area away from incompatible materials and ignition

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.echemi.com/sds/propisochlor-temppid160705003012.html
https://www.agilent.com/cs/library/msds/PST-5790A1000_NAEnglish.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-13823%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://npic.orst.edu/health/disposal.html
https://npic.orst.edu/health/disposal.html
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.echemi.com/sds/propisochlor-temppid160705003012.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-13823%20English%20SDS%20US.pdf
https://www.echemi.com/sds/propisochlor-temppid160705003012.html
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.echemi.com/sds/propisochlor-temppid160705003012.html
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


sources.[4][5]

Step 4: Container Decontamination
Triple Rinsing: Empty propisochlor containers should be triple-rinsed with a suitable

solvent.[8]

Rinsate Collection: The rinsate from the container cleaning process is also considered

hazardous waste and must be collected in the designated propisochlor waste container.[6]

[8] Do not pour rinsate down the drain.[6][7][8]

Defacing: After decontamination, deface or remove the original product label to prevent

reuse.[6]

Step 5: Final Disposal
Professional Disposal Service: The ultimate disposal of propisochlor waste must be

conducted through a licensed professional hazardous waste disposal company.[3]

Local Regulations: Always adhere to your local, state, and federal regulations for hazardous

waste disposal.[5][7] Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance and to arrange for waste pickup.

Do Not Dispose in General Waste or Drains: Never dispose of propisochlor or its containers

in the regular trash or pour it down the sink.[7][8] This is crucial to prevent environmental

contamination, particularly to aquatic ecosystems.[5][9]

Propisochlor Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of propisochlor.
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Caption: Workflow for the safe disposal of propisochlor waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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